Cas no 72679-02-8 ((S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid)

(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid structure
72679-02-8 structure
Product name:(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid
CAS No:72679-02-8
MF:C11H12O3S
MW:224.2762
MDL:MFCD00038376
CID:59369
PubChem ID:354334426

(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • (S)-(-)-3-Benzoylthio-2-methylpropanoic acid
    • (S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid
    • (S)-3-(Benzoylthio)-2-methylpropionic Acid
    • (2S)-3-benzoylsulfanyl-2-methylpropanoic acid
    • (2s)-3-(benzoylthio)-2-methylpropionic acid
    • Propanoic acid, 3-(benzoylthio)-2-methyl-, (2S)-
    • (S)-3-(Benzoylthio)-2-methylpropanoic acid
    • S-(-)-3-Benzoylthio-2-methylpropionic acid
    • (S)-(-)-3-(Benzoylthio)-2-methylpropionic acid
    • BCAYPPFBOJCRPN-MRVPVSSYSA-N
    • BCP27983
    • MF
    • (S)-(-)-3-benzoylthio-2-methylpropanoicacid
    • AS-18527
    • NS00091728
    • AKOS015919709
    • 72679-02-8
    • AC-2143
    • MFCD00038376
    • A866223
    • B5315
    • (2S)-S-benzoyl-3-mercapto-2-methylpropanoic acid
    • SCHEMBL5695631
    • s-(-)-3-benzoylthio-2-methylpropanoic acid
    • AMY40471
    • CS-0146386
    • (2S)-3-benzoylthio-2-methylpropionic acid
    • EINECS 276-764-6
    • DTXSID00993509
    • F11542
    • Q-101027
    • (S)-3-Benzoylthio-2-methylpropanoic acid
    • (2S)-3-(Benzoylthio)-2-methylpropanoic Acid;
    • (2S)-3-(benzoylsulfanyl)-2-methylpropanoic acid
    • MDL: MFCD00038376
    • Inchi: 1S/C11H12O3S/c1-8(10(12)13)7-15-11(14)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,13)/t8-/m1/s1
    • InChI Key: BCAYPPFBOJCRPN-MRVPVSSYSA-N
    • SMILES: S(C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])[C@]([H])(C(=O)O[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 224.050715g/mol
  • Surface Charge: 0
  • XLogP3: 2.4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 224.050715g/mol
  • Monoisotopic Mass: 224.050715g/mol
  • Topological Polar Surface Area: 79.7Ų
  • Heavy Atom Count: 15
  • Complexity: 234
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 67.0 to 71.0 deg-C
  • Boiling Point: 385°C at 760 mmHg
  • Flash Point: 176.0±25.7 °C
  • Refractive Index: 1.62
  • PSA: 79.67000
  • LogP: 2.28070

(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid Security Information

(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB460715-1 g
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic acid; .
72679-02-8
1g
€109.40 2023-06-15
TRC
B209700-250mg
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid
72679-02-8
250mg
$ 81.00 2023-04-19
TRC
B209700-1000mg
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid
72679-02-8
1g
$ 219.00 2023-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1217026-5g
(S)-3-(Benzoylthio)-2-methylpropanoic acid
72679-02-8 98%
5g
¥156.00 2024-05-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1217026-100g
(S)-3-(Benzoylthio)-2-methylpropanoic acid
72679-02-8 98%
100g
¥1874.00 2024-05-02
abcr
AB460715-5 g
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic acid; .
72679-02-8
5g
€300.40 2023-06-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
S161040-1G
(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid
72679-02-8 98%
1g
¥35.90 2023-09-01
Alichem
A019096542-5g
(S)-(-)-3-Benzoylthio-2-methylpropanoic acid
72679-02-8 97%
5g
$160.50 2023-09-01
Alichem
A019096542-10g
(S)-(-)-3-Benzoylthio-2-methylpropanoic acid
72679-02-8 97%
10g
$250.00 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B5315-1g
(S)-3-(Benzoylthio)-2-methylpropionic Acid
72679-02-8 98.0%(GC&T)
1g
¥230.0 2022-06-10

(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid Production Method

(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:72679-02-8)(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid
Purity:99%
Quantity:100g
Price ($):198.0